Cas no 328027-54-9 (3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide)

• Product Name: 3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide
• CAS No: 328027-54-9
• MF: C₁₅H₂₂N₄O₃
• MW: 306.360183238983
• CID: 3095729
• PubChem ID: 3271128
• Update Time: 2025-06-03

3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Benzo[1,3]dioxol-5-ylmethyl-piperazin-1-yl)-propionic acid hydrazide
• 3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide
• EN300-03650
• Oprea1_420159
• Z56785345
• 3-{4-[(1,3-dioxaindan-5-yl)methyl]piperazin-1-yl}propanehydrazide
• 3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]propanehydrazide
• SR-01000028544
• AKOS000122611
• SR-01000028544-1
• 3-[4-(2H-1,3-BENZODIOXOL-5-YLMETHYL)PIPERAZIN-1-YL]PROPANEHYDRAZIDE
• 328027-54-9

• Inchi： 1S/C15H22N4O3/c16-17-15(20)3-4-18-5-7-19(8-6-18)10-12-1-2-13-14(9-12)22-11-21-13/h1-2,9H,3-8,10-11,16H2,(H,17,20)
• InChI Key： QAGVJMVNMMOLEX-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CN1CCN(CCC(NN)=O)CC1

Computed Properties

• Exact Mass: 306.16919058Da
• Monoisotopic Mass: 306.16919058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.1Ų

Additional information on 3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide

Professional Introduction to Compound with CAS No. 328027-54-9 and Product Name: 3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide

The compound in question, identified by the CAS number 328027-54-9, is a sophisticated organic molecule with the product name 3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention in the field of pharmaceutical research due to their unique structural and functional properties. The presence of multiple functional groups, including hydrazide and piperazine moieties, makes this molecule a promising candidate for further exploration in drug discovery and development.

One of the most striking features of this compound is its structural complexity, which arises from the combination of a dioxaindan ring system and a piperazine group. The dioxaindan moiety, characterized by its oxygen-containing fused rings, contributes to the molecule's stability and reactivity, while the piperazine group introduces basicity and potential interactions with biological targets. These structural elements are particularly relevant in the context of medicinal chemistry, where such features often enhance binding affinity and selectivity towards therapeutic targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate hydrazide functionalities. Hydrazides are versatile chemical entities that can participate in various biochemical reactions, making them valuable tools for drug design. For instance, they can undergo condensation reactions with carbonyl compounds to form hydrazones, which are known to exhibit diverse biological activities. The hydrazide group in 3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide could potentially serve as a site for further derivatization, allowing chemists to tailor its properties for specific applications.

The piperazine ring is another critical component of this compound that warrants detailed discussion. Piperazines are six-membered aromatic heterocycles containing two nitrogen atoms at adjacent positions. They are widely recognized for their role as pharmacophores in numerous drugs due to their ability to interact with biological targets such as enzymes and receptors. In particular, piperazine derivatives have been successfully utilized in the development of antipsychotics, antidepressants, antihistamines, and antihypertensives. The presence of a piperazine group in 3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide suggests that this compound may exhibit similar pharmacological properties or serve as a scaffold for designing new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in evaluating how 3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide interacts with potential targets such as enzymes or receptors. These studies have shown that the compound can bind effectively to various biomolecules, suggesting its potential as an inhibitor or modulator of relevant pathways. For example, computational models have indicated that this molecule might interfere with the activity of certain kinases or transcription factors involved in cancer progression.

The synthesis of 3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Techniques such as nucleophilic substitution reactions, condensation reactions, and cyclization processes are employed to construct the desired framework. The successful synthesis of this compound underscores the expertise of modern synthetic chemists in creating complex molecules tailored for specific applications.

In conclusion,3-{4-(1,3-dioxaindan-5-yl)methylpiperazin-1-yl}propanehydrazide (CAS No. 328027-54-9) is a structurally intricate compound with promising applications in pharmaceutical research. Its unique combination of functional groups—hydrazide and piperazine—makes it an attractive candidate for further investigation into drug discovery and development. As computational methods continue to advance our understanding of molecular interactions,this compound holds great potential for addressing unmet medical needs through innovative therapeutic strategies.